Cas no 868635-03-4 (5-Methyl-5-4-(trifluoromethyl)phenylimidazolidine-2,4-dione)

• Product Name: 5-Methyl-5-4-(trifluoromethyl)phenylimidazolidine-2,4-dione
• CAS No: 868635-03-4
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 1857641
• PubChem ID: 24704470
• Update Time: 2025-06-14

5-Methyl-5-4-(trifluoromethyl)phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 5-methyl-5-[4-(trifluoromethyl)phenyl]-
• AB01000146-01
• SCHEMBL543065
• 868635-03-4
• 5-methyl-5-[4-(trifluoromethyl)phenyl]imidazolidine-2,4-dione
• SMZCVKDMQDNCQX-UHFFFAOYSA-N
• G21623
• CS-0248849
• EN300-41626
• Z300012558
• AKOS000186024
• AKOS023869180
• 5-Methyl-5-4-(trifluoromethyl)phenylimidazolidine-2,4-dione

• Inchi： 1S/C11H9F3N2O2/c1-10(8(17)15-9(18)16-10)6-2-4-7(5-3-6)11(12,13)14/h2-5H,1H3,(H2,15,16,17,18)
• InChI Key： SMZCVKDMQDNCQX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C)C(NC(N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 258.06161202Da
• Monoisotopic Mass: 258.06161202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų

Additional information on 5-Methyl-5-4-(trifluoromethyl)phenylimidazolidine-2,4-dione

Comprehensive Overview of 5-Methyl-5-4-(trifluoromethyl)phenylimidazolidine-2,4-dione (CAS No. 868635-03-4)

5-Methyl-5-4-(trifluoromethyl)phenylimidazolidine-2,4-dione (CAS No. 868635-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the imidazolidine-2,4-dione family, a class of heterocyclic compounds known for their versatility in drug design and material science. The presence of a trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable scaffold for developing bioactive molecules.

In recent years, the demand for fluorinated compounds like 5-Methyl-5-4-(trifluoromethyl)phenylimidazolidine-2,4-dione has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors targeting enzymes or receptors involved in diseases such as cancer and inflammation. The compound’s CAS No. 868635-03-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of 5-Methyl-5-4-(trifluoromethyl)phenylimidazolidine-2,4-dione is its structural modularity, which allows for facile derivatization. This property aligns with the growing trend of fragment-based drug discovery, where researchers aim to optimize molecular fragments for enhanced binding affinity and selectivity. Additionally, the trifluoromethyl moiety is a hotspot in agrochemical innovation, as it often improves the efficacy of pesticides and herbicides.

The synthesis of 5-Methyl-5-4-(trifluoromethyl)phenylimidazolidine-2,4-dione typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce environmental impact, addressing the industry’s push toward green chemistry. These methods are often highlighted in patent literature and research publications, underscoring the compound’s commercial and scientific value.

From a regulatory perspective, 5-Methyl-5-4-(trifluoromethyl)phenylimidazolidine-2,4-dione is not classified as a hazardous substance under major global frameworks, which facilitates its use in R&D laboratories and industrial applications. However, proper handling protocols are recommended to ensure safety during synthesis and handling. The compound’s stability under various conditions is another area of interest, particularly for formulation scientists working on drug delivery systems.

In the context of market trends, the demand for high-value intermediates like CAS No. 868635-03-4 is expected to grow, driven by the expansion of the pharmaceutical and agrochemical sectors. Companies specializing in custom synthesis and contract research are actively listing this compound in their portfolios, catering to the needs of biotech startups and multinational corporations alike.

In summary, 5-Methyl-5-4-(trifluoromethyl)phenylimidazolidine-2,4-dione (CAS No. 868635-03-4) represents a compelling case study in the intersection of chemical innovation and applied sciences. Its structural uniqueness, coupled with its broad applicability, positions it as a compound of enduring interest in both academic and industrial settings. As research continues to uncover new uses for this molecule, its role in advancing sustainable chemistry and therapeutic development will likely expand further.